Cas no 63689-70-3 (Benzene, 5-iodo-1,2-dimethyl-3-nitro-)

• Product Name: Benzene, 5-iodo-1,2-dimethyl-3-nitro-
• CAS No: 63689-70-3
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 4089871
• Update Time: 2025-04-24

Benzene, 5-iodo-1,2-dimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-iodo-1,2-dimethyl-3-nitro-

• Inchi： 1S/C8H8INO2/c1-5-3-7(9)4-8(6(5)2)10(11)12/h3-4H,1-2H3
• InChI Key： UCCVAOUHOIFUSZ-UHFFFAOYSA-N
• SMILES： C1(C)=CC(I)=CC([N+]([O-])=O)=C1C

Additional information on Benzene, 5-iodo-1,2-dimethyl-3-nitro-

Exploring the Role of Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- in Biomedical Applications

The compound Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- (CAS NO: 63689-70-3) is a unique aromatic organic compound that has garnered significant attention in the field of biomedicine. This compound belongs to the family of substituted benzenes, which are known for their diverse chemical properties and wide range of applications in pharmaceuticals, agrochemicals, and materials science. The Benzene core serves as a foundation for various functional groups, including Iodo, Dimethyl, and Nitro, which collectively influence its reactivity, stability, and biological activity.

Recent studies have highlighted the potential of Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- in drug discovery and development. Its unique combination of substituents makes it a valuable template for designing bioactive molecules. The presence of the Nitro group at position 3 introduces electron-withdrawing properties, which can enhance the compound's reactivity and selectivity. Meanwhile, the Iodo and Dimethyl groups contribute to steric hindrance and electronic effects, making this compound a promising candidate for targeted therapies.

One of the key advantages of Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- is its stability under physiological conditions. This makes it suitable for use in prolonged drug delivery systems or as a building block for more complex molecules. Its aromatic nature also facilitates interactions with biological targets, such as receptors and enzymes, which are critical in pharmacological research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- and its derivatives. These developments have opened new avenues for exploring its applications in biomedical research. For instance, researchers have investigated its potential as a template for developing anticancer agents. The compound's ability to modulate key signaling pathways involved in cancer cell proliferation and survival has shown promising results in preclinical models.

Another area of interest is the use of Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- in antiviral drug development. Its structural features allow for the attachment of functional groups that can interfere with viral replication mechanisms. Recent studies have demonstrated its efficacy against several viral strains, including influenza and HIV, highlighting its potential as a broad-spectrum antiviral agent.

Furthermore, the compound's iodo group has been explored for its role in radiochemistry. This makes it a valuable candidate for designing radiopharmaceuticals used in diagnostic imaging and targeted radiation therapy. The integration of Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- into molecular imaging agents could provide new tools for early disease detection and personalized treatment approaches.

Overall, Benzene, 5-Iodo-1,2-Dimethyl-3-Nitro- (CAS NO: 63689-70-3) represents a versatile platform for advancing biomedical research. Its unique combination of substituents and structural properties positions it as a valuable tool in the development of innovative therapies and diagnostic agents. As our understanding of its biological mechanisms continues to evolve, we can expect further breakthroughs in its application across various fields of medicine.